Cas no 174264-46-1 (4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene)

• Product Name: 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene
• CAS No: 174264-46-1
• MF: C₃₄H₄₁NO₄SSi
• MW: 587.84414935112
• CID: 906090
• PubChem ID: 10603447
• Update Time: 2025-10-19

4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene Chemical and Physical Properties

Names and Identifiers

• 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene
• [2-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]-6-hydroxy-1-benzothiophen-3-yl]-[4-(2-piperidin-1-ylethoxy)phenyl]methanone
• 4’-TERT-BUTYLDIMETHYLSYLYL-6-HYDROXYRALOXIFENE
• 4'-tert-ButyldiMethylsilyl-6-hydroxy Raloxifene
• 6-Hydroxy-4 inverted exclamation mark-tert-butyldimethylsylyl Raloxifene
• 6-Hydroxy-4'-tert-butyldiMethylsylyl Raloxifene
• 4a€-tert-Butyldimethylsilyl-6-hydroxy Raloxifene
• [2-[4-[[(1,1-DiMethylethyl)diMethylsilyl]oxy]phenyl]-6-hydroxybenzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]Methanone
• [2-[4-(t-butyldimethylsilyloxy)phenyl]-6-hydroxybenzo[b] thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]methanone
• HY-135587
• 4'-tert-Butyldimethylsilyl-6-hydroxy Raloxifene-d4
• [2-[4-(t-Butyldimethylsilyloxy)phenyl]-6-hydroxybenzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]methanone
• 174264-46-1
• 2-[4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]phenyl]-6-hydroxybenzo[b]thiophen-3-yl 4-[2-(1-Piperidinyl)ethoxy]phenyl Ketone
• 4 inverted exclamation mark -tert-Butyldimethylsilyl-6-hydroxy Raloxifene
• CS-0113556
• AKOS030254379
• DTXSID00442305
• YYSIXGNGLSNJGQ-UHFFFAOYSA-N
• Methanone, [2-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-6-hydroxybenzo[b]thien-3-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-
• SCHEMBL2404570

• Inchi： 1S/C34H41NO4SSi/c1-34(2,3)41(4,5)39-28-16-11-25(12-17-28)33-31(29-18-13-26(36)23-30(29)40-33)32(37)24-9-14-27(15-10-24)38-22-21-35-19-7-6-8-20-35/h9-18,23,36H,6-8,19-22H2,1-5H3
• InChI Key： YYSIXGNGLSNJGQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C(C2C=CC(=CC=2)OCCN2CCCCC2)=O)=C1C1C=CC(=CC=1)O[Si](C)(C)C(C)(C)C)O

Computed Properties

• Exact Mass: 587.25300
• Monoisotopic Mass: 587.25255650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 706.2±60.0 °C at 760 mmHg
• Flash Point: 380.9±32.9 °C
• Solubility: Acetone, Chloroform, Dichloromethane, Ethanol, Methanol
• PSA: 87.24000
• LogP: 8.69150
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene

Comprehensive Overview of 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene (CAS No. 174264-46-1)

4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene (CAS No. 174264-46-1) is a chemically modified derivative of Raloxifene, a well-known selective estrogen receptor modulator (SERM). This compound is particularly significant in pharmaceutical research due to its potential applications in hormone-related therapies. The introduction of the tert-butyldimethylsilyl (TBDMS) group enhances the molecule's stability and bioavailability, making it a valuable intermediate in the synthesis of advanced therapeutic agents.

The compound's unique structure, featuring a 6-hydroxy group protected by a TBDMS moiety, allows for selective reactivity in synthetic pathways. Researchers are increasingly interested in 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene for its role in developing targeted treatments for conditions such as osteoporosis and breast cancer. Its CAS No. 174264-46-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

In recent years, the demand for Raloxifene derivatives has surged, driven by the need for more effective and safer alternatives to traditional hormone therapies. 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene stands out due to its improved metabolic stability, which addresses common issues like rapid degradation in vivo. This makes it a hot topic in forums discussing drug development and pharmacokinetic optimization.

Another area of interest is the compound's potential in precision medicine. With the rise of personalized healthcare, researchers are exploring how 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene can be tailored to individual patient profiles. Searches related to SERM advancements and estrogen receptor targeting often highlight this compound as a promising candidate for next-generation therapies.

From a synthetic chemistry perspective, the TBDMS-protected hydroxyl group in 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene offers versatile functionalization opportunities. This feature is particularly appealing to chemists working on prodrug design and controlled release formulations. The compound's CAS No. 174264-46-1 is a key identifier in patent literature, underscoring its commercial and scientific value.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some synthetic intermediates, 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene is designed to minimize ecological impact, aligning with the growing emphasis on green chemistry. This aspect resonates with users searching for sustainable pharmaceutical synthesis methods.

In summary, 4’-tert-Butyldimethylsilyl-6-hydroxy Raloxifene (CAS No. 174264-46-1) is a multifaceted compound with significant potential in modern medicine and chemistry. Its unique properties, combined with the evolving needs of drug discovery and patient care, ensure its continued relevance in scientific and industrial discussions.